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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for cis-2-
Nonenoic acid. The information is compiled from various chemical databases and safety data
sheets for closely related compounds, offering a technical resource for safe handling, storage,
and use in a professional research and development setting.

Chemical Identification and Physical Properties

cis-2-Nonenoic acid is an unsaturated fatty acid with the chemical formula CoH1602.[1] It is
also known by its IUPAC name, (2Z)-non-2-enoic acid.[1][2] The cis configuration of the double
bond introduces a kink in the hydrocarbon chain, which influences its physical properties.[2]

Table 1: Physical and Chemical Properties of cis-2-Nonenoic Acid
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Property Value Source

Molecular Formula CoH1602 PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1][2]

CAS Number 1577-98-6 PubChem[1], BenchChem][2]
IUPAC Name (2)-non-2-enoic acid PubChem[1]

Boiling Point 173.0 °C at 20.00 mm Hg PubChem[1]

Topological Polar Surface Area  37.3 A2 BenchChem[2]

Hydrogen Bond Donors 1 BenchChem[2]

Hydrogen Bond Acceptors 2 BenchChem|[2]

Rotatable Bonds 6 BenchChem[2]

Hazard Identification and Classification

While a specific GHS classification for cis-2-Nonenoic acid is not readily available, the

aggregated GHS information for 2-Nonenoic acid (which may include a mixture of isomers)

provides the following hazard statements.[3] It is prudent to handle the cis-isomer with the

same precautions.

Table 2: GHS Hazard Classification for 2-Nonenoic Acid

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure; Respiratory Category 3

Tract Irritation

irritation
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Source: European Chemicals Agency (ECHA) C&L Inventory data available on PubChem for 2-
Nonenoic acid.[3]

Hazard Mitigation Workflow
Caption: A logical workflow for mitigating the hazards associated with cis-2-Nonenoic acid.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended based on the known
hazards of similar fatty acids:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, consult a physician.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention from an
ophthalmologist.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.

Handling and Storage

Safe Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated place.

e Some related compounds are noted to be air-sensitive; storing under an inert atmosphere
(e.g., nitrogen or argon) is a good practice.[4]

e Recommended storage temperature for similar compounds is often -20°C.[4]

Toxicological and Ecological Information

Detailed toxicological and ecological studies specifically on cis-2-Nonenoic acid are limited in
publicly available literature. The information below is based on data for nonanoic acid, a
structurally similar saturated fatty acid, and should be used as a precautionary reference.

Table 3: Toxicological and Ecological Data (Read-across from Nonanoic Acid)

Endpoint Result Method Source
o Not classified as o Chemos GmbH &
Acute Oral Toxicity ) OECD Guideline 423
acutely toxic Co.KGJ5]
o Non-clastogenic in o Food and Chemical
Genotoxicity (in vitro) ] OECD Guideline 487 ]
micronucleus test Toxicology[6]

Non-mutagenic in _
o . L Food and Chemical
Genotoxicity (in vitro) bacterial reverse OECD Guideline 471 )
) Toxicology[6]
mutation assay

Harmful to aquatic life
Chemos GmbH &

Aquatic Toxicity with long-lasting Co.KG[5]
0.

effects

Experimental Protocols

The safety and toxicity of chemical substances like cis-2-Nonenoic acid are typically
evaluated using standardized experimental protocols, such as those developed by the
Organisation for Economic Co-operation and Development (OECD). These guidelines ensure
that data is reliable and can be compared across different laboratories and jurisdictions.[7][8]

General Workflow for Acute Oral Toxicity Testing (Based on OECD Guideline 423)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Material Safety of cis-2-
Nonenoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074817#cis-2-nonenoic-acid-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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